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Compound of Interest

Compound Name: 2-Methoxyethyl methacrylate

Cat. No.: B7801559

An In-depth Technical Guide to 2-Methoxyethyl Methacrylate: Properties and Applications

Introduction

2-Methoxyethyl methacrylate (MEMA) is a key monomer in the field of polymer chemistry,
valued for its unique combination of properties that make it suitable for a wide range of
applications, particularly in the biomedical and materials science sectors. As an ester of
methacrylic acid, its structure incorporates a flexible ether linkage and a reactive methacrylate
group, allowing for the synthesis of polymers with tailored characteristics.[1] This guide
provides a detailed overview of the core physicochemical properties of MEMA, its
polymerization, and its applications, with a focus on its relevance to researchers, scientists, and
professionals in drug development. The polymers derived from this monomer, known as poly(2-
methoxyethyl methacrylate) (PMEMA), are noted for their potential biocompatibility and use
as polyelectrolytes.[2][3][4]

Core Physicochemical Properties

The utility of 2-Methoxyethyl methacrylate in various scientific applications is rooted in its
specific molecular characteristics. A precise understanding of these properties is essential for
experimental design, from reaction stoichiometry to purification and final material
characterization. The fundamental properties are summarized below.
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Property Value Source(s)
Molecular Formula C7H1203 [11[5]16]
Molecular Weight 144.17 g/mol [1105161[7]
Density 0.993 g/mL at 25 °C 2113114171
IUPAC Name E:Lnne(;[z:);yethyl 2-methylprop- 5176]

CAS Number 6976-93-8 [11[5][7]
Boiling Point 65 °C at 12 mmHg [21[31[7]
Refractive Index n20/D 1.431 [2][3]1[7]
Water Solubility 31.33 g/Lat 20 °C [1]14]

Polymerization and Application in Biomaterials

2-Methoxyethyl methacrylate serves as a foundational building block for the synthesis of
advanced polymers. The presence of the terminal double bond in the methacrylate group
allows it to undergo polymerization, most commonly through free-radical mechanisms, to form
long-chain polymers known as poly(2-methoxyethyl methacrylate) or PMEMA.

The choice to use MEMA in polymer synthesis is often driven by the desirable properties of the
resulting polymer. The methoxyethyl side chain imparts a degree of hydrophilicity and flexibility
to the polymer backbone. This is a critical feature for biomedical applications, where interaction
with aqueous environments and biological tissues is paramount. For instance, polymers
synthesized from MEMA are explored for their potential biocompatibility and use in creating
polyelectrolytes.[2][3]

Conceptual Workflow: From Monomer to Functional
Biomaterial

The transformation of the MEMA monomer into a functional material, such as a drug delivery
vehicle or a biocompatible coating, follows a logical progression. This workflow highlights the
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critical stages of synthesis and processing that leverage the monomer's inherent chemical
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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